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Compound of Interest

Compound Name: 1,3-Butadiene

Cat. No.: B125203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of high-purity

1,3-butadiene. The information is presented in a clear and structured format, with quantitative

data summarized in tables for easy comparison. Detailed experimental protocols for key

physical property measurements are also provided, along with a visualization of a typical

purification workflow.

Core Physical and Thermodynamic Properties
1,3-Butadiene (CAS Registry Number: 106-99-0) is a colorless gas with a mild aromatic or

gasoline-like odor at room temperature and atmospheric pressure.[1][2][3] It is a crucial

monomer in the production of synthetic rubbers and plastics.[2][4][5] The high purity of 1,3-
butadiene is essential for polymerization processes, making the understanding of its physical

properties critical for handling, storage, and reaction engineering.

General and Critical Properties
High-purity 1,3-butadiene is characterized by its molecular formula, C4H6, and a molecular

weight of approximately 54.09 g/mol .[6][7][8][9][10] As a liquefied gas, it is typically stored and

transported under pressure.[1][2][11] Key physical constants are summarized in the table

below.
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Property Value Units References

Molecular Formula C4H6 - [6][7][8]

Molecular Weight 54.0904 g/mol [6][7][8][10]

Boiling Point (at 1

atm)
-4.4 °C [1][4][10]

Melting Point -108.9 °C [9][10]

Triple Point -109.0 °C [10]

Critical Temperature 152 °C [9][11]

Critical Pressure 43.2 bar [9][10]

Critical Density 245 kg/m ³ [12]

Thermodynamic and Transport Properties
The thermodynamic and transport properties of 1,3-butadiene are crucial for process design

and safety assessments. These properties, including vapor pressure, density, heat of

vaporization, viscosity, and surface tension, are temperature-dependent.
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Property
Value (at specified
temperature)

Units References

Vapor Pressure 240 kPa (at 20 °C) kPa [1][4]

Liquid Density 614 kg/m ³ (at 25 °C) kg/m ³ [4]

0.621 g/mL (at 20 °C) g/mL [1]

Heat of Vaporization
22.47 kJ/mol (at -4.41

°C)
kJ/mol [1]

Viscosity (Liquid) 0.33 cP (at -40 °C) cP [1]

Surface Tension
13.4 dynes/cm (at 20

°C)
dynes/cm [1][13]

Flash Point -76.1 °C [4]

Autoignition

Temperature
418 °C [10]

Lower Flammability

Limit
2.0 % in Air [14][15]

Upper Flammability

Limit
12.0 % in Air [14][15]

Experimental Protocols
Accurate determination of the physical properties of high-purity 1,3-butadiene requires precise

experimental methodologies. Below are detailed protocols for key measurements.

Determination of Boiling Point
The boiling point of a liquefied gas like 1,3-butadiene is determined by measuring the

temperature at which its vapor pressure equals the atmospheric pressure. A simple distillation

method can be adapted for this purpose.

Apparatus:

A distilling flask with a side arm
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A condenser

A receiving flask (beaker)

A calibrated thermometer

A heating source (e.g., water bath or heating mantle)

A pressure-tight system for handling the liquefied gas

Procedure:

Carefully transfer a sample of liquid 1,3-butadiene into the distilling flask. This should be

done in a closed system to prevent evaporation and ensure safety.

Place the thermometer in the neck of the flask, ensuring the top of the bulb is level with the

bottom of the side arm leading to the condenser.

Connect the condenser to the side arm and place the receiving flask at the outlet of the

condenser.

Gently heat the distilling flask.

Record the temperature when the liquid begins to boil and a steady stream of condensate is

collected in the receiving flask. This constant temperature is the boiling point.[11][16]

The barometric pressure should be recorded simultaneously and the boiling point corrected

to standard pressure if necessary.[11]

Determination of Density of Liquefied Gas
The density of liquefied 1,3-butadiene can be determined using a pressure hydrometer

according to ASTM D1657.[1][17][18]

Apparatus:

A pressure hydrometer cylinder

A calibrated hydrometer
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A thermometer

A constant-temperature bath

Procedure:

Cool the pressure hydrometer cylinder to a temperature below the boiling point of 1,3-
butadiene.

Carefully fill the cylinder with the liquid sample, avoiding excessive flashing.

Insert the hydrometer and thermometer into the cylinder and seal it.

Place the sealed cylinder in the constant-temperature bath and allow the temperature to

equilibrate.

Once the temperature is stable, read the hydrometer scale at the principal surface of the

liquid.

Record the temperature and the hydrometer reading. Corrections for the thermal expansion

of the glass hydrometer and the liquid may be necessary.

Determination of Vapor Pressure
The vapor pressure of 1,3-butadiene can be measured using a static method.[19]

Apparatus:

A vacuum-tight sample chamber

A pressure transducer

A temperature-controlled bath

A vacuum pump

Procedure:

Introduce a small amount of liquid 1,3-butadiene into the sample chamber.
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Freeze the sample using liquid nitrogen and evacuate the chamber to remove any air.

Seal the chamber and allow the sample to thaw and reach thermal equilibrium in the

temperature-controlled bath.

The pressure measured by the transducer at this point is the vapor pressure of the

substance at that temperature.

Repeat the measurement at various temperatures to obtain the vapor pressure curve.

Determination of Heat of Vaporization
The heat of vaporization can be determined calorimetrically by measuring the energy required

to vaporize a known mass of the substance.[20][21]

Apparatus:

A calorimeter with a heating element

A power supply

A temperature sensor

A system to collect the vaporized gas

Procedure:

A known mass of liquid 1,3-butadiene is placed in the calorimeter.

The liquid is heated at a constant rate, and the temperature is monitored.

When the boiling point is reached, the temperature will plateau. The energy supplied by the

heater during this plateau is used to vaporize the liquid.

The heat of vaporization is calculated by dividing the total energy supplied during

vaporization by the mass of the liquid that was vaporized.

Purification Workflow: Extractive Distillation
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The industrial production of high-purity 1,3-butadiene often involves extractive distillation to

separate it from other C4 hydrocarbons with close boiling points.[6][22][23] The following

diagram illustrates a typical workflow for this process.
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Workflow for the Purification of 1,3-Butadiene by Extractive Distillation
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Caption: Extractive distillation process for purifying 1,3-butadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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